N-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)cyclohex-3-enecarboxamide

• IUPAC Name: N-[2-(1,3-benzodioxol-5-yl)-2-hydroxypropyl]cyclohex-3-ene-1-carboxamide
• InChI: InChI=1S/C17H21NO4/c1-17(20,10-18-16(19)12-5-3-2-4-6-12)13-7-8-14-15(9-13)22-11-21-14/h2-3,7-9,12,20H,4-6,10-11H2,1H3,(H,18,19)
• InChI Key: VAZNFEUCGFGZFU-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1CCC=CC1)(C2=CC3=C(C=C2)OCO3)O
• Molecular Formula: C17H21NO4
• Molecular Weight: 303.35 g/mol

Description

“N-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)cyclohex-3-enecarboxamide” is a compound that is part of a series of substituted cinnamides. Substituted cinnamides have been found to possess a variety of activities such as antioxidant, antimicrobial, antitumor, antitubercular, anti-inflammatory, antifungal, and anticonvulsant. They are often used as promising precursors for the development of new, highly effective drugs.

Synthesis Analysis

The synthesis of these compounds involves the use of various software tools for designing more potent drugs. The new motifs were predicted for their drug likeness and ADME studies. All the derivatives obey Lipinski’s rule of five and have good bioactive scores.

Molecular Structure Analysis

The molecular structure of these compounds was drawn using Marvin sketch. The structure consists of two moieties: the naphthalene moiety and the 1,2-methylenedioxybenzene group. The naphthalene ring and 1,2-methylenedioxybenzene ring are not coplanar with a dihedral angle of 53.5.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds were studied using various software tools. These tools were used to study molecular descriptors like TPSA Pka, the number of hydrogen bond acceptors, and donors.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds were predicted using various software tools. These tools were used to calculate various molecular properties relevant to drug motifs which includes the prediction of ADME properties, BBB penetration, and solubility.

Mechanism of Action

While the exact mechanism of action for “N-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)cyclohex-3-enecarboxamide” is not specified in the retrieved papers, substituted cinnamides, in general, have been found to be potent cyclooxygenase inhibitors, anti-convulsant, antioxidants, anti-inflammatory agents, analgesic, anti-microbial, anti-tubercular, antiviral, schistosomiasis, anti-platelet, and anti-tumoral activities.